Cas no 91245-74-8 (Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-)

Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)- structure
91245-74-8 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
CAS No:91245-74-8
MF:C11H15N
MW:161.243502855301
CID:799459
Update Time:2022-07-26

Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
    • 5-Norbornene-2-carbonitrile,2-isopropyl-(7CI)
    • Inchi: 1S/C11H15N/c1-8(2)11(7-12)6-9-3-4-10(11)5-9/h3-4,8-10H,5-6H2,1-2H3
    • InChI Key: ZVUKWNXZVPYTIT-UHFFFAOYSA-N
    • SMILES: C12CC(C(C(C)C)(C#N)C1)C=C2

Computed Properties

  • Exact Mass: 161.12
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
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